Cas no 2166539-35-9 (Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate)
Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate is a specialized morpholine derivative featuring both cyano and tert-butoxycarbonyl (Boc) functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the Boc group enhances its stability and facilitates selective deprotection under mild acidic conditions, while the cyano group offers versatility for further functionalization. Its rigid morpholine backbone contributes to stereochemical control in synthetic pathways. The compound is valued for its high purity, consistent reactivity, and compatibility with a range of reaction conditions, making it a reliable building block for complex molecular architectures.
2166539-35-9 structure
Product Name:Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate
CAS No:2166539-35-9
MF:C11H18N2O3
MW:226.272222995758
CID:6269423
PubChem ID:165912536
Update Time:2026-03-11
Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- SY345540
- 2166539-35-9
- MFCD32810414
- AT38331
- EN300-5530786
- tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate
- 4-Boc-2-methylmorpholine-2-carbonitrile
- Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate
-
- Inchi: 1S/C11H18N2O3/c1-10(2,3)16-9(14)13-5-6-15-11(4,7-12)8-13/h5-6,8H2,1-4H3
- InChI Key: BOCISCSPTQHNMQ-UHFFFAOYSA-N
- SMILES: O1CCN(C(=O)OC(C)(C)C)CC1(C#N)C
Computed Properties
- Exact Mass: 226.13174244g/mol
- Monoisotopic Mass: 226.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 62.6Ų
Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5530786-0.05g |
tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate |
2166539-35-9 | 95.0% | 0.05g |
$647.0 | 2025-03-15 | |
| Enamine | EN300-5530786-0.1g |
tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate |
2166539-35-9 | 95.0% | 0.1g |
$678.0 | 2025-03-15 | |
| Enamine | EN300-5530786-0.25g |
tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate |
2166539-35-9 | 95.0% | 0.25g |
$708.0 | 2025-03-15 | |
| Enamine | EN300-5530786-0.5g |
tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate |
2166539-35-9 | 95.0% | 0.5g |
$739.0 | 2025-03-15 | |
| Enamine | EN300-5530786-1.0g |
tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate |
2166539-35-9 | 95.0% | 1.0g |
$770.0 | 2025-03-15 | |
| Enamine | EN300-5530786-2.5g |
tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate |
2166539-35-9 | 95.0% | 2.5g |
$1509.0 | 2025-03-15 | |
| Enamine | EN300-5530786-5.0g |
tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate |
2166539-35-9 | 95.0% | 5.0g |
$2235.0 | 2025-03-15 | |
| Enamine | EN300-5530786-10.0g |
tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate |
2166539-35-9 | 95.0% | 10.0g |
$3315.0 | 2025-03-15 | |
| 1PlusChem | 1P027NC1-100mg |
tert-Butyl 2-cyano-2-methylmorpholine-4-carboxylate |
2166539-35-9 | ≥97.0% | 100mg |
$741.00 | 2023-12-19 | |
| 1PlusChem | 1P027NC1-250mg |
tert-Butyl 2-cyano-2-methylmorpholine-4-carboxylate |
2166539-35-9 | ≥97.0% | 250mg |
$1214.00 | 2023-12-19 |
Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2166539-35-9 (Tert-butyl 2-cyano-2-methylmorpholine-4-carboxylate) Related Products
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- 1257856-31-7((S)-N-Boc-2-Cyanomorpholine)
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